Cas no 2413896-86-1 (Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate
• CAS No: 2413896-86-1
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5675705
• PubChem ID: 154684418
• Update Time: 2025-06-12

Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22346651
• tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate
• 2413896-86-1
• EN300-26665549
• Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(17)14-6-7-15(8-9-16)13(4,5)10-14/h16H,6-10H2,1-5H3
• InChI Key： ONUJANBZBZRPGJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCO)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53Ų

Additional information on Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate (CAS No. 2413896-86-1)

Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate, with the chemical formula C₁₂H₂₃N₂O₂, is a compound of significant interest in the field of pharmaceutical research and development. This compound, identified by its CAS number 2413896-86-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group, a 2-hydroxyethyl moiety, and a dimethylpiperazine core makes this molecule a versatile candidate for further exploration in drug design and synthesis.

The tert-butyl group contributes to the steric hindrance of the molecule, which can be crucial in determining its binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in the development of small-molecule inhibitors where precise molecular interactions are essential. Additionally, the 3,3-dimethylpiperazine backbone provides a stable nitrogen-rich scaffold that is commonly found in many pharmacologically active compounds. This structural motif is known for its ability to enhance solubility and bioavailability, making it an attractive component in drug candidates.

The 2-hydroxyethyl side chain introduces a hydrophilic region to the molecule, which can improve water solubility and facilitate cellular uptake. This characteristic is particularly important in formulations intended for oral or injectable administration. The combination of these functional groups makes Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel psychoactive substances (NPS) that target central nervous system (CNS) receptors. Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate has been studied for its potential interaction with serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors are implicated in various neurological disorders, including depression, anxiety, and schizophrenia. Preliminary studies suggest that compounds with similar structural motifs may exhibit anxiolytic and antidepressant properties by modulating serotonin signaling pathways.

The pharmaceutical industry has been actively exploring new synthetic pathways to optimize the pharmacokinetic profiles of drug candidates. The tert-butyl group in Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate serves as a protective group during synthesis, allowing for selective functionalization at other sites. This flexibility is crucial in multi-step organic synthesis where regioselectivity and stereocontrol are paramount. The dimethylpiperazine core can be further modified through various chemical transformations to introduce additional functional groups or to alter the electronic properties of the molecule.

One of the most exciting aspects of Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate is its potential as a building block for more complex derivatives. By incorporating additional pharmacophores or using it as a precursor in combinatorial chemistry libraries, researchers can generate novel compounds with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization.

The compound's solubility profile also makes it an attractive candidate for formulation development. Poor solubility is a major challenge in drug delivery systems, often leading to reduced bioavailability and therapeutic efficacy. The hydrophilic nature of the 2-hydroxyethyl group enhances water solubility, which can be beneficial in creating more effective oral or parenteral formulations. Additionally, the tert-butyl group can be used to improve stability during storage and transportation.

In conclusion, Tert-butyl 4-(2-hydroxyethyl)-3,3-dimethylpiperazine-1-carboxylate (CAS No. 2413896-86-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug design and synthesis, with potential applications in treating neurological disorders and other therapeutic areas. Further research is warranted to fully explore its pharmacological properties and to develop novel derivatives with improved efficacy and safety profiles.